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Compound of Interest

Compound Name: Mizolastine-13C,d3

Cat. No.: B12409935

Essential Safety and Handling Guide for
Mizolastine-13C,d3

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling Mizolastine-13C,d3. The following
procedural steps are designed to ensure the safe handling, use, and disposal of this
isotopically labeled compound.

Mizolastine-13C,d3 is the 13C- and deuterium-labeled version of Mizolastine, a histamine H1
receptor antagonist.[1] As with any chemical, and particularly with physiologically active and
isotopically labeled compounds, it is crucial to follow strict safety protocols to minimize
exposure and ensure a safe laboratory environment. All products are for research use only
unless clearly stated otherwise.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical when handling Mizolastine-13C,d3 to protect
against potential chemical exposure. The following table summarizes the recommended PPE.
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PPE Category

Specification

Purpose

Source

Hand Protection

Nitrile or neoprene,
powder-free,
chemotherapy-grade
gloves (double gloving

recommended).

To prevent skin
contact with the
compound. The outer
glove should be
removed and
disposed of after

handling.

[21(31[4]

Eye Protection

Safety glasses with
side shields or

chemical splash

goggles.

To protect eyes from
splashes or airborne

particles.

[B10516107108]

Body Protection

A disposable, low-
permeability fabric
gown with a solid
front, long sleeves,
and tight-fitting cuffs.
Alab coat of poly-
cotton blend is a

minimum requirement.

To protect skin and
personal clothing from

contamination.

[21(31[4]

Respiratory Protection

An N95 or higher-
rated respirator is
recommended,
especially when
handling the powder
form or if there is a
risk of aerosol

generation.

To prevent inhalation
of the compound.
Surgical masks do not
offer adequate

protection.

[2](6]

Face Protection

A face shield should
be worn in addition to

goggles when there is

To provide full facial

[2]5](6]

L ] protection.
a significant risk of
splashes.
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Operational Plan: Step-by-Step Handling Protocol

This section outlines the procedural workflow for handling Mizolastine-13C,d3 from receipt to
disposal.

1. Receiving and Unpacking:
» Upon receipt, inspect the package for any signs of damage or leakage.
o Wear appropriate PPE (gloves, lab coat, and safety glasses) before opening the package.

« If unpacking a non-plastic container where breakage is possible, the use of a respirator is
advised.[6]

 Verify that the received product matches the order and that the container is properly labeled
and sealed.

2. Storage:
o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep it locked up or in an area accessible only to authorized personnel.

 Recommended storage temperature for the powder is -20°C for long-term storage (up to 3
years).[7] For solutions in solvent, store at -80°C for up to 2 years.[7]

3. Preparation of Solutions:

 All handling of the solid compound should be performed in a designated area, such as a
chemical fume hood or a glove box, to minimize inhalation exposure.

o Ensure adequate ventilation and have a safety shower and eye wash station readily
accessible.[7]

e When preparing solutions, add the solvent to the solid slowly to avoid splashing.
Mizolastine-13C,d3 is soluble in DMSO (10 mM).[1]

» Do not eat, drink, or smoke in the handling area.
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4. Experimental Use:

Wear the full recommended PPE at all times during experimental procedures.

Avoid direct contact with the skin, eyes, and clothing.

After handling, wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of Mizolastine-13C,d3 and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Classification: Mizolastine-13C,d3 should be treated as hazardous waste.

Solid Waste:

o Collect any unused solid compound and contaminated disposable materials (e.g., gloves,
wipes, pipette tips) in a designated, clearly labeled hazardous waste container.

Liquid Waste:

o Collect all solutions containing Mizolastine-13C,d3 in a separate, labeled hazardous
waste container. Do not dispose of it down the drain.

Decontamination:

o Decontaminate all work surfaces and equipment that have come into contact with the
compound using an appropriate solvent (e.g., alcohol).[7]

Final Disposal:

o Dispose of all waste containers through your institution's hazardous waste management
program, following all local, state, and federal regulations.

Experimental Workflow and Safety Diagram
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The following diagram illustrates the key steps and safety precautions for handling
Mizolastine-13C,d3.

Handling & Use
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Caption: Workflow for safe handling of Mizolastine-13C,d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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